Imidazo[1,2-a]pyridin-8-amine

• IUPAC Name: imidazo[1,2-a]pyridin-8-amine
• InChI: InChI=1S/C7H7N3/c8-6-2-1-4-10-5-3-9-7(6)10/h1-5H,8H2
• InChI Key: LKQXJYDAALZCAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=CN=C2C(=C1)N
• Molecular Formula: C7H7N3
• DSSTOX Substance ID: DTXSID60572531
• Molecular Weight: 133.15 g/mol
• CAS RN: 73221-18-8

Description

Imidazo[1,2-a]pyridin-8-amine is an organic compound that belongs to the class of organic compounds known as imidazopyrazines. These are organic heteropolycyclic compounds containing a pyrazine ring fused to an imidazole ring. This compound has attracted significant interest among the medicinal chemistry community because of their promising and diverse bioactivity.

Synthesis Analysis

The synthesis of this compound involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature. Other methods include treating 2-aminopyridines with α-haloketones in polar organic solvents.

Molecular Structure Analysis

The molecular formula of this compound is C7H7N3. The exact mass is 133.063995 Da.

Chemical Reactions Analysis

This compound can be functionalized through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Physical And Chemical Properties Analysis

This compound has a density of 1.3±0.1 g/cm3. The storage condition is at 2-8°C.

Scientific Research Applications

Privileged Structures in Medicinal Chemistry

Imidazo[1,2-a]pyridines have been identified as promising privileged structures in medicinal chemistry. The design and synthesis of 2,6-disubstituted-8-amino imidazo[1,2-a]pyridines have demonstrated enhanced affinity towards the adenosine receptor A2A with low cytotoxicity, showcasing the potential of this scaffold in the development of therapeutic agents (Boulahjar et al., 2018).

Synthesis Techniques

Various synthesis techniques have been explored to access imidazo[1,2-a]pyridine scaffolds. A notable method involves copper-catalyzed tandem oxidative C–H amination/cyclizations, providing a straightforward approach to synthesize these compounds from readily available acetophenones and 2-aminopyridines (Pericherla et al., 2013). Additionally, solid-phase synthesis techniques have been developed for the efficient construction of imidazo[1,2-a]pyridine-based derivatives, highlighting the versatility and applicability of this scaffold in combinatorial chemistry (Kamal et al., 2007).

Pharmacological Properties

The pharmacological properties of imidazo[1,2-a]pyridine derivatives have been extensively studied, with research focusing on enzyme inhibitors, receptor ligands, and anti-infectious agents. This work underscores the scaffold's broad applicability in discovering new therapeutic agents (Enguehard-Gueiffier & Gueiffier, 2007).

Novel Synthetic Routes

Recent developments in synthetic chemistry have introduced novel routes for the construction of imidazo[1,2-a]pyridine frameworks. These include sequential addition and I2/KI-mediated oxidative cyclization strategies, providing efficient access to 2-amino substituted imidazo[1,2-a]pyridines and related heterocyclic compounds (Tian et al., 2016).

Therapeutic Agent Development

The imidazo[1,2-a]pyridine scaffold has been recognized as a "drug prejudice" structure, with a wide range of applications in medicinal chemistry. It has been incorporated in various marketed preparations, and structural modifications of this scaffold have led to the discovery and development of novel therapeutic agents (Deep et al., 2016).

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridin-8-ylamine, also known as 8-Aminoimidazo[1,2-a]pyridine or Imidazo[1,2-a]pyridin-8-amine, is a novel scaffold suitable for the discovery of covalent anticancer agents . It has been utilized as the core backbone for the development of covalent inhibitors . The primary target of this compound is KRAS G12C, a common mutation in cancers .

Mode of Action

The compound acts as a covalent inhibitor, binding to its target and causing changes that inhibit the target’s function

Biochemical Pathways

The compound affects the KRAS pathway, which is involved in cell growth and proliferation . By inhibiting KRAS G12C, the compound can potentially disrupt this pathway and inhibit the growth of cancer cells . .

Result of Action

The compound has shown potential as a potent anticancer agent for KRAS G12C-mutated NCI-H358 cells . .

Safety and Hazards

Imidazo[1,2-a]pyridin-8-amine is harmful by inhalation, in contact with skin, and if swallowed. It is recommended to wear suitable personal protective equipment when handling this compound.

Future Directions

While the specific future directions for Imidazo[1,2-a]pyridin-8-amine are not mentioned in the search results, the imidazo[1,2-a]pyridine class of compounds has great potential in several research areas, from materials science to the pharmaceutical field.

Biochemical Analysis

Biochemical Properties

Imidazo[1,2-a]pyridin-8-amine plays a crucial role in biochemical reactions by interacting with enzymes, proteins, and other biomolecules. It has been shown to inhibit cyclin-dependent kinases (CDKs), which are essential for cell cycle regulation . Additionally, this compound interacts with various receptors and enzymes, such as protein kinases and phosphodiesterases, modulating their activity and influencing cellular signaling pathways . These interactions are primarily mediated through hydrogen bonding, hydrophobic interactions, and π-π stacking.

Cellular Effects

This compound exerts significant effects on various types of cells and cellular processes. It has been reported to induce apoptosis in cancer cells by activating caspases and promoting the release of cytochrome c from mitochondria . Furthermore, this compound influences cell signaling pathways, such as the MAPK/ERK and PI3K/Akt pathways, leading to altered gene expression and cellular metabolism . These effects contribute to its potential as an anticancer agent.

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. This compound binds to the ATP-binding site of CDKs, inhibiting their activity and preventing cell cycle progression . Additionally, it can modulate the activity of transcription factors, such as NF-κB, by inhibiting upstream kinases . These molecular interactions result in the downregulation of pro-inflammatory cytokines and the induction of apoptosis in cancer cells.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits good stability under physiological conditions, with minimal degradation over extended periods . Long-term studies have shown that this compound can maintain its biological activity and continue to exert its effects on cellular function in both in vitro and in vivo models . Prolonged exposure to this compound may lead to adaptive cellular responses, such as the upregulation of drug efflux pumps.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound exhibits minimal toxicity and effectively inhibits tumor growth . At higher doses, this compound can cause adverse effects, such as hepatotoxicity and nephrotoxicity . Threshold effects have been observed, where a certain dosage is required to achieve therapeutic efficacy without causing significant toxicity.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. It is primarily metabolized by cytochrome P450 enzymes in the liver, leading to the formation of hydroxylated and demethylated metabolites . These metabolites can further undergo conjugation reactions, such as glucuronidation and sulfation, facilitating their excretion from the body . This compound can also influence metabolic flux by modulating the activity of key enzymes involved in glycolysis and the tricarboxylic acid cycle.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters, such as organic anion-transporting polypeptides (OATPs) and ATP-binding cassette (ABC) transporters, influencing its cellular uptake and efflux . Additionally, this compound can bind to plasma proteins, affecting its distribution and bioavailability . The compound tends to accumulate in tissues with high metabolic activity, such as the liver and kidneys.

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. It has been observed to localize in the cytoplasm and nucleus, where it can interact with various biomolecules . This compound can also undergo post-translational modifications, such as phosphorylation and acetylation, which can influence its targeting to specific cellular compartments . These modifications can affect the compound’s stability, activity, and interactions with other biomolecules.

Synthesis routes and methods

Procedure details

To a solution of 50% aqueous chloroacetaldehyde (4.14 mL, 32.6 mmol) were added sodium bicarbonate (3.19 g, 40.0 mmol) and 2,3-diaminopyridine (3.56 g, 32.6 mmol). The reaction mixture was stirred at rt overnight, then diluted with saturated aqueous NaCl (100 mL) and extracted with n-butanol (3×200 mL). The organic layers were combined, dried (MgSO4), and concentrated. The crude residue was purified (FCC, 2 N NH3 in MeOH/DCM) to give imidazo[1,2-a]pyridin-8-ylamine (2.18 g, 51%). MS (ESI+): calcd for C7H7N3 m/z 133.06, found 134.1 (M+H)+. 1H NMR (d6-DMSO): 7.79-7.75 (m, 2H), 7.40 (d, J=1.1, 1H), 6.60 (s, 1H), 6.21 (dd, J=7.3, 1.1, 1H), 5.53 (br s, 2H).

Q & A

Q1: What makes 8-Aminoimidazo[1,2-a]pyridine useful in organic synthesis?

A1: 8-Aminoimidazo[1,2-a]pyridine (8-AIP) has emerged as a valuable tool in palladium-catalyzed C-H arylation reactions. Its effectiveness stems from its ability to act as a removable bidentate directing group. [, ] This allows for the selective functionalization of otherwise unreactive C-H bonds, offering new avenues for synthesizing complex molecules.

Q2: Can you provide specific examples of how 8-AIP has been employed in chemical synthesis?

A2: 8-AIP has been successfully utilized in the following reactions:

• Regioselective ortho-C(sp2)-H Arylation: 8-AIP enables the palladium(II)-catalyzed arylation at the ortho position of aromatic amides in aqueous media. This method offers high selectivity and tolerates a wide range of functional groups. []
• Selective β-C(sp2)-H Arylation: This directing group facilitates the palladium-catalyzed arylation at the β-position of carboxylic acid derivatives, a transformation that was previously challenging to achieve. This methodology exhibits high β-site selectivity and broad functional group tolerance. []

Q3: Beyond its use as a directing group, are there other applications of 8-Aminoimidazo[1,2-a]pyridine?

A3: Yes, 8-Aminoimidazo[1,2-a]pyridine and its derivatives have shown promise in other synthetic applications:

• Synthesis of Imidazo[1,2-a][1,8]naphthyridines and Dipyrido[1,2-a:3',2'-d]imidazole: Researchers have explored the reactivity of various aminoimidazo[1,2-a]pyridine isomers, including the 8-amino derivative, in Combes reactions. This led to the synthesis of fused heterocycles, imidazo[1,2-a][1,8]naphthyridines, and dipyrido[1,2-a:3',2'-d]imidazole. []
• Formation of Substituted Imidazo[1,2-a]pyridines and their 2-One Derivatives: 2,3-diaminopyridine can undergo cyclocondensation reactions with nitrilimines to produce 8-aminoimidazo[1,2-a]pyridines and their corresponding 2-one derivatives. []